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Compound of Interest

Compound Name: Octanamide

Cat. No.: B1217078

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octanamide, also known as caprylamide, and its derivatives are fatty acid amides that have
garnered significant interest in the cosmetic and pharmaceutical industries. These compounds,
derived from octanoic acid, offer a range of functional benefits, from serving as emulsifiers and
chelating agents in cosmetic formulations to showing potential in pharmaceutical applications
such as drug delivery and antimicrobial activity. This document provides detailed application
notes and experimental protocols for the use of octanamide and a key derivative, N-
hydroxyoctanamide (caprylhydroxamic acid), in research and development settings.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of octanamide and its
derivatives is crucial for formulation development.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1217078?utm_src=pdf-interest
https://www.benchchem.com/product/b1217078?utm_src=pdf-body
https://www.benchchem.com/product/b1217078?utm_src=pdf-body
https://www.benchchem.com/product/b1217078?utm_src=pdf-body
https://www.benchchem.com/product/b1217078?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

= . Octanamide
roper
S (Caprylamide)

N-

Hydroxyoctanamid

e Reference
(Caprylhydroxamic
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Molecular Formula CsH17NO CsH17NO:2
Molecular Weight 143.23 g/mol 159.23 g/mol
White to tan Colorless to pale
Appearance ] ] ]
crystalline solid yellow solid
Melting Point Approx. 105°C Approx. 78.75°C
Boiling Point Approx. 261.35°C Approx. 343.32°C
Soluble in organic )
B o Soluble in glycols and
Solubility solvents, limited

solubility in water

glycerin

Applications in Cosmetic Preparations

Octanamide and its derivatives are valued in cosmetics for their versatile functions.

Emulsifying Agent (Octanamide)

Octanamide can be used as an emulsifier to create stable oil-in-water (O/W) and water-in-olil

(W/O) emulsions in products like lotions and creams.

Chelating Agent and Preservative (N-

Hydroxyoctanamide)

N-hydroxyoctanamide, commercially known as caprylhydroxamic acid, is an effective chelating

agent that binds to metal ions, preventing product degradation. This action also contributes to

its preservative effect by inhibiting the growth of mold and yeast.

Mechanism of Action: Chelation and Antimicrobial Activity
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The preservative action of N-hydroxyoctanamide is attributed to its ability to chelate essential
metal ions, like iron, which are necessary for microbial growth, and its capacity to disrupt
microbial cell membranes and inhibit key enzymes.

Required for function >

Metal lons (e.g., Fe3*) Essential Enzymes

Chelation

Disrupts Membrane
Microbial Cell Inhibition of Microbial Growth

N-Hydroxyoctanamide

Click to download full resolution via product page
Caption: Mechanism of N-hydroxyoctanamide as a chelating agent and preservative.

Quantitative Data for Cosmetic Use of N-Hydroxyoctanamide

Maximum Recommended
Product Type . Reference
Concentration

General Cosmetics 0.3%

Topical Medicines (dermal

application) 0-5%
Make-up Remover 0.5%
Ligquid Foundation 0.6%
Skin Care Products Upto 1%

Applications in Pharmaceutical Preparations

The unique properties of octanamide and its derivatives present several opportunities for
pharmaceutical development.

Drug Delivery Systems
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The amphiphilic nature of octanamide makes it a candidate for formulating drug delivery
systems like nanopatrticles and liposomes, which can enhance the solubility and bioavailability
of therapeutic agents.

Excipient in Formulations

Due to its non-toxic nature and ability to form various crystal structures, octanamide can be
utilized as an excipient to improve the stability and delivery of medications.

Potential Antimicrobial Agent

Studies suggest that octanamide may possess antimicrobial properties against certain
bacteria and fungi.

Weak Anticonvulsant Activity

Research has indicated that octanamide exhibits weak anticonvulsant activity, although the
specific mechanism is not yet fully understood.

Experimental Protocols

The following are detailed protocols for key experiments related to the application of
octanamide and its derivatives.

Protocol 1: Formulation of an Oil-in-Water (O/W)
Emulsion with Octanamide

Objective: To prepare a stable O/W cosmetic emulsion using octanamide as an emulsifier.
Materials:

e Octanamide

o Oil phase (e.g., mineral oil, cetyl alcohol)

e Aqueous phase (deionized water)

o Co-emulsifier (e.g., polysorbate 80)
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» Preservative (e.g., phenoxyethanol)

e Humectant (e.g., glycerin)

o Beakers, homogenizer, water bath, pH meter, viscometer

Methodology:

e Phase Preparation:

o In one beaker, combine the oil phase ingredients and octanamide. Heat to 70-75°C in a
water bath until all components are melted and uniform.

o In a separate beaker, combine the aqueous phase ingredients (water, glycerin) and heat to
70-75°C.

e Emulsification:

o Slowly add the oil phase to the agueous phase while continuously mixing with a
homogenizer at a moderate speed.

o Increase the homogenization speed and mix for 5-10 minutes to form a uniform emulsion.

e Cooling and Final Additions:

o Allow the emulsion to cool while stirring gently.

o When the temperature is below 40°C, add the preservative and any other temperature-
sensitive ingredients.

o Adjust the pH to the desired range (e.g., 5.5-6.5) using a suitable pH adjuster.

e Characterization:

o Measure the final pH, viscosity, and observe the emulsion's appearance and texture.
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Prepare and Heat Oil Phase
(with Octanamide)
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To cite this document: BenchChem. [Application Notes and Protocols for Octanamide in
Cosmetic and Pharmaceutical Preparations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217078#use-of-octanamide-in-cosmetic-and-
pharmaceutical-preparations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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